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Efficacy of Panobinostat in Clinical Trials

Cancer Type / Setting Regimen
Median
PFS

Median
OS

Key Findings Source

Relapsed/Refractory
Multiple Myeloma (≥2

prior lines)

PANO +
BTZ +

DEX

12.0
months

[1] [2]

40.3
months

[1]

PFS significantly
improved vs. placebo

(8.1 months); OS
benefit was modest

and not statistically
significant [1].

PANORAMA
1 Trial [1] [2]

Relapsed/Refractory
Multiple Myeloma

PANO +
BTZ +

DEX

12.5
months

[3]

- Nearly tripled the
rate of
complete/near
complete response
(22% vs 8%) in
heavily pre-treated

subgroup [3].

PANORAMA
1 Subgroup

[3]

Newly Diagnosed
Multiple Myeloma

PANO

(single
agent)

23.0

months
[4]

Not

Reached
[4]

48% of patients
improved their depth
of response post-

Phase II Trial

[4]
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Cancer Type / Setting Regimen
Median
PFS

Median
OS

Key Findings Source

(Post-ASCT
consolidation)

transplant. 3-year OS
rate was 91.6% [4].

Low-Grade
Neuroendocrine
Tumors

PANO
(single

agent)

9.9
months

[5]

47.3
months

[5]

No objective
responses, but a

100% stable disease
rate. Suggests PFS is

more relevant than
ORR for low-grade

NETs [5].

Phase II Trial
[5]

Common Experimental Protocols

The data in the table above were generated using standardized clinical trial methodologies:

Study Design: Most phase II/III trials were randomized, double-blind, and placebo-controlled
(e.g., PANORAMA 1) [1] [2]. Phase I trials often use a 3 + 3 dose-escalation design to establish
safety and the Maximum Tolerated Dose (MTD) [3] [6].

Dosing Schedule:
Panobinostat: Commonly administered orally at 20 mg or 10 mg, three times per week on

alternating weeks in a 21-day cycle [1] [3] [6].
Combination Agents: Bortezomib is typically given subcutaneously or intravenously (1.3

mg/m²), lenalidomide orally (e.g., 15-25 mg), and dexamethasone orally (20 mg) [1] [3] [6].
Endpoint Assessment:

Efficacy: PFS and OS are key secondary endpoints. Response rates (ORR, CBR) are
assessed using established international criteria (e.g., IMWG criteria for myeloma, RECIST for

solid tumors) [5] [4] [3].
Safety: Adverse events are monitored continuously and graded using the Common
Terminology Criteria for Adverse Events (CTCAE) [3] [7].

Mechanism of Action and Signaling Pathway

Panobinostat is a pan-deacetylase inhibitor that exerts anti-tumor effects through multiple pathways, as

shown below:
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Epigenetic Regulation & Protein Metabolism

Key Oncogenic Effects in Specific Cancers

Panobinostat

HDAC Inhibition Aggresome Pathway Inhibition

Histone Hyperacetylation

Altered Gene Expression
(e.g., Tumor Suppressor Reactivation)

DUSP1 Upregulation Notch1 Signaling Activation
(Preclinical NET model)

Accumulation of
Poly-Ubiquinated Proteins

Endoplasmic Reticulum Stress

Cellular Outcomes:
• Growth Arrest

• Apoptosis (Programmed Cell Death)
• Differentiation

Post-translational Obstruction
of MYC Oncoprotein

Click to download full resolution via product page

The diagram illustrates that panobinostat's anti-tumor activity is multifaceted. By inhibiting histone

deacetylases (HDACs), it alters gene expression, which in some cancers like hepatoblastoma, leads to the

obstruction of the MYC oncoprotein [8]. Concurrently, its inhibition of the aggresome pathway, a key protein

disposal route, works synergistically with proteasome inhibitors (e.g., bortezomib) to cause lethal

endoplasmic reticulum stress in myeloma cells [3]. These combined actions ultimately trigger growth arrest

and apoptosis.
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Interpretation for Research & Development

PFS vs. OS as an Endpoint: The data consistently shows that panobinostat-based regimens
provide a more robust PFS benefit than OS. This is common in oncology trials, as OS can be
confounded by subsequent therapies [1] [2]. For diseases like low-grade neuroendocrine tumors,
PFS may be a more clinically relevant primary endpoint than objective response rate [5].

Overcoming Resistance: A key value of panobinostat is its ability to overcome resistance to
standard therapies. In myeloma, adding panobinostat can re-sensitize tumors to bortezomib and

lenalidomide, leading to responses in refractory patients [3].
Biomarker-Driven Application: The preclinical finding that high expression of the MYC target
gene NPM1 is associated with response to panobinostat in hepatoblastoma [8] highlights the
potential for developing predictive biomarkers to tailor therapy.
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survival]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b548068#panobinostat-overall-survival-progression-free-survival
https://www.smolecule.com/products/b548068#panobinostat-overall-survival-progression-free-survival
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548068?utm_src=pdf-bulk
https://www.smolecule.com/products/s548068?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

